Cas no 55724-73-7 (Butanoic acid,4-butoxy-)

Butanoic acid,4-butoxy- structure
Butanoic acid,4-butoxy- structure
Product Name:Butanoic acid,4-butoxy-
CAS No:55724-73-7
MF:C8H16O3
MW:160.210843086243
CID:383863
PubChem ID:41562
Update Time:2025-04-19

Butanoic acid,4-butoxy- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,4-butoxy-
    • 4-butoxybutanoic acid
    • IZNAUZVEFQFMON-UHFFFAOYSA-N
    • 4-butoxy-butanoic acid
    • DTXSID90204272
    • 4-Butoxybutanoic acid #
    • 55724-73-7
    • Butanoic acid, 4-butoxy-
    • SCHEMBL379965
    • Inchi: 1S/C8H16O3/c1-2-3-6-11-7-4-5-8(9)10/h2-7H2,1H3,(H,9,10)
    • InChI Key: IZNAUZVEFQFMON-UHFFFAOYSA-N
    • SMILES: O(CCCC(=O)O)CCCC

Computed Properties

  • Exact Mass: 160.10998
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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